(2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10ClNO3/c16-13-5-2-4-12(10-13)15(18)8-7-11-3-1-6-14(9-11)17(19)20/h1-10H/b8-7+
• InChI Key: RPQDJPZZTNUGOB-BQYQJAHWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)C2=CC(=CC=C2)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H10ClNO3
• Molecular Weight: 287.70 g/mol

Description

(2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one is a chemical compound that belongs to the class of chalcones. It has been widely studied for its potential applications in the field of medicinal chemistry due to its various biological activities.

Mechanism of Action

The mechanism of action of ((2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one is not fully understood. However, it has been suggested that the compound may exert its biological activities through the modulation of various signaling pathways. For example, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β by suppressing the NF-κB signaling pathway.
Biochemical and physiological effects:
Studies have shown that ((2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one exhibits various biochemical and physiological effects. For example, it has been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in cells, which may contribute to its anti-oxidant activity. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the advantages of using ((2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one in lab experiments is its relatively simple synthesis method. The compound is also relatively stable and can be stored for extended periods of time. However, one of the limitations is that the compound may exhibit low solubility in some solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of ((2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one. One of the potential applications is in the development of novel anti-inflammatory and anti-tumor agents. The compound may also be studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, further studies may be conducted to elucidate the mechanism of action of the compound and to optimize its pharmacokinetic properties.

Scientific Research Applications

((2E)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one)-1-(3-Chlorophenyl)-3-(3-nitrophenyl)prop-2-en-1-one has been studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit various biological activities such as anti-inflammatory, anti-tumor, anti-oxidant, anti-microbial, and anti-diabetic activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.